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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575 Get Quote

In-Depth Technical Guide: 2,5-Dibromotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,5-Dibromotoluene, its molecular formula, and molecular weight. It also details

an experimental protocol for its application as an internal standard in the gas chromatography-

mass spectrometry (GC-MS) analysis of biological samples.

Core Data Presentation
All quantitative data for 2,5-Dibromotoluene is summarized in the table below for easy

reference and comparison.
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Property Value Citations

Molecular Formula C₇H₆Br₂ [1][2]

Molecular Weight 249.93 g/mol [1][2][3]

CAS Number 615-59-8 [1][4]

Appearance
Colorless to pale yellow

transparent liquid
[4][5]

Density ~1.8 g/cm³ [4]

Melting Point 5-6 °C [4][5]

Boiling Point 236 °C at 760 mmHg [4]

Flash Point 107.9 ± 21.0 °C [4]

Application in Pharmaceutical Synthesis
2,5-Dibromotoluene serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds. Notably, it is a building block in the production of Elbasvir, an

antiviral medication used in the treatment of Hepatitis C.[4] The two bromine atoms on the

toluene ring provide reactive sites for selective chemical modifications, enabling the

construction of complex molecular architectures required for pharmacologically active

molecules.[4]

Experimental Protocol: Quantification of Cyanide
and Thiocyanate in Saliva by GC-MS
This section details the methodology for the simultaneous determination of cyanide (CN) and

thiocyanate (SCN) in human saliva, utilizing 2,5-Dibromotoluene as an internal standard for

accurate quantification.[1][3]

Objective: To accurately determine the concentrations of cyanide and thiocyanate in human

saliva samples.

Materials:
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Human saliva samples

2,5-Dibromotoluene (Internal Standard)

Tetrabutylammonium sulfate (Phase-transfer catalyst)

Pentafluorobenzyl bromide (Derivatizing agent)

Standard solutions of cyanide and thiocyanate for calibration

Procedure:

Sample Preparation: Saliva samples are diluted.

Extractive Alkylation: The anions (cyanide and thiocyanate) are separated from the saliva

matrix through an extractive alkylation technique.[1][3]

Derivatization: Tetrabutylammonium sulfate is used as a phase-transfer catalyst, and

pentafluorobenzyl bromide is added as the derivatizing agent.[1][3] This step converts the

non-volatile cyanide and thiocyanate into semi-volatile derivatives suitable for GC-MS

analysis.[3]

Internal Standard Addition: A known concentration of 2,5-Dibromotoluene is added to the

sample.

GC-MS Analysis: The derivatized products are analyzed by gas chromatography-mass

spectrometry (GC-MS) with selected ion monitoring (SIM).[1][3]

Quantification: The concentrations of cyanide and thiocyanate in the original saliva samples

are determined by comparing the peak areas of their derivatives to the peak area of the 2,5-
Dibromotoluene internal standard.[1][3]

Calibration: A calibration plot is generated using standard solutions of known cyanide and

thiocyanate concentrations. The linear range for cyanide is typically 1 to 100 µmol/L, and for

thiocyanate, it is 5 to 200 µmol/L.[1][3]
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The following diagrams illustrate key concepts and workflows related to the information

presented in this guide.

Caption: Molecular Structure of 2,5-Dibromotoluene
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Figure 2: Experimental Workflow for CN and SCN Quantification
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Caption: GC-MS Workflow for Cyanide and Thiocyanate Analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b165575?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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